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Compound of Interest

Compound Name: Biotinamide-C3-PEG3-C-alkyne

Cat. No.: B8229332 Get Quote

This guide provides a comprehensive technical overview of biotin-alkyne reagents featuring a

triethylene glycol (PEG3) linker. It is intended for researchers, scientists, and drug development

professionals who utilize bioconjugation techniques. The document details the core

components, physicochemical properties, and critical functions of the PEG3 linker,

supplemented with quantitative data, detailed experimental protocols, and workflow

visualizations.

Core Components and Their Functions
Biotin-PEG3-alkyne is a heterobifunctional reagent designed for the precise chemical labeling

of biomolecules. Its architecture consists of three essential components: a biotin affinity tag, an

alkyne reactive handle, and a PEG3 linker that covalently connects them. Each component

serves a distinct and vital function in bioconjugation workflows.

Biotin Moiety: This acts as a powerful affinity tag, renowned for its extraordinarily strong and

specific non-covalent interaction with avidin and streptavidin proteins.[1][2] This property is

widely exploited for the detection, purification, and immobilization of labeled biomolecules.[1]

Alkyne Group: This terminal functional group serves as a reactive handle for "click

chemistry," one of the most efficient and bioorthogonal conjugation reactions.[3][4]

Specifically, it participates in the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to

form a highly stable triazole linkage with an azide-modified target molecule.[5][6]
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PEG3 Linker: The Polyethylene Glycol (PEG) linker, composed of three repeating ethylene

oxide units, is not merely a spacer.[3][7] It imparts crucial physicochemical properties to the

entire reagent, enhancing its utility in aqueous biological environments. Its primary roles are

to increase solubility and to provide a flexible spacer arm that minimizes steric hindrance,

ensuring that both the alkyne and biotin groups are accessible for their respective reactions.

[1][8][9]
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Caption: Logical relationship of the core components in a Biotin-PEG3-Alkyne reagent.

Physicochemical Properties and Quantitative Data
The PEG3 linker is a monodisperse compound, meaning it has a precisely defined molecular

weight and length, which is critical for reproducibility in bioconjugation applications.[10] Its

fundamental properties are central to its widespread use.

Key Properties of the PEG3 Linker:

Hydrophilicity: The repeating ethylene oxide units are highly hydrophilic, forming hydrogen

bonds with water. This property significantly increases the aqueous solubility of the entire
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biotin-alkyne reagent and the final bioconjugate.[4][11][12]

Biocompatibility: PEG is well-established as a non-toxic and biocompatible polymer, making

it suitable for applications in living cells and in vivo studies.[10][13][14]

Low Immunogenicity: The PEG chain can mask the conjugated molecule from the immune

system, reducing the potential for an immunogenic response.[11][13][14]

Flexibility: The single bonds within the PEG backbone allow for free rotation, giving the linker

significant conformational flexibility.[13] This ensures the biotin and alkyne termini can orient

themselves optimally for binding and reaction.

Quantitative Data Summary

The table below summarizes key quantitative data for Biotin-PEG3-Alkyne and related

compounds.

Compound
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number Source(s)

Biotin-PEG3-

Alkyne
C₁₉H₃₁N₃O₅S 413.5 1421701-68-9 [4]

Biotin-PEG3-

Amine
C₁₈H₃₄N₄O₅S 418.6 359860-27-8 [8]

PC Biotin-PEG3-

Alkyne*
C₃₅H₅₂N₆O₁₂S 780.9 1869922-24-6 [15][16]

PEG3 (Linker

Core)
C₇H₁₆O₄ 164.20 67439-82-1 [7]

m-PEG3-

aldehyde
C₈H₁₆O₄ 176.21 356066-46-1 [17]

m-PEG3-acid C₈H₁₆O₅ 192.2 209542-49-4 [12]

*Note: PC denotes a photocleavable variant of the reagent.[15][16]
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Role of the PEG3 Linker in Bioconjugation
Workflows
The PEG3 linker plays a pivotal role in the two primary stages of a typical bioconjugation

experiment: the initial labeling reaction and the subsequent application (e.g., purification or

detection).

Stage 1: Covalent Labeling via Click Chemistry During the CuAAC reaction, the PEG3 linker

acts as a flexible spacer, projecting the terminal alkyne group away from the biotin moiety. This

separation prevents the bulky biotin from sterically interfering with the approach of the azide-

containing target molecule and the copper catalyst, thereby facilitating an efficient and high-

yield conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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